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Chemical Reaction and Mechanism

The synthesis of chlorobutanol is a nucleophilic addition reaction where acetone reacts with chloroform in

the presence of a strong base, such as potassium hydroxide (KOH) or sodium hydroxide (NaOH) [1] [2] [3].

The base deprotonates acetone, forming an enolate ion that attacks the electrophilic carbon in chloroform.

Here is a workflow detailing the synthesis and purification process:
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Synthesis and purification workflow for chlorobutanol.

Experimental Protocol
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Here is a detailed methodology based on the technical descriptions found in the search results.

Step 1: Reaction Setup: Combine approximately 9 parts acetone and 1 part chloroform by
volume in a reaction vessel [1]. Add a small amount of potassium or sodium hydroxide to act as a

catalyst [1] [4] [3].
Step 2: Reaction Execution: Maintain the reaction mixture at low temperatures (around or below

0°C) for an extended period, reported as several hours [1]. One study noted that using a distillation
assembly improved the yield [4].

Step 3: Product Isolation: After the reaction, pour the mixture into ice-cold water to precipitate the
crude chlorobutanol product [1].

Purification and Quality Control

The crude product requires purification, for which sublimation is a highly effective method [1].

Sublimation: Place the dried crude product in a beaker and heat it. The chlorobutanol will vaporize
and re-deposit as fine crystals on a cooled surface (like the underside of a flask filled with ice-water)

[1].
Alternative Method: Recrystallization from solvents like acetone or methanol is also possible,

though care must be taken as chlorobutanol can sublimate during this process [1].

After purification, the product should be controlled against pharmacopoeia standards. One study reported a

melting point of 78 °C and a purity of 98.27% [4]. The key physicochemical properties of chlorobutanol

are summarized in the table below.

Property Specification

Chemical Formula C₄H₇Cl₃O [3]

Molar Mass 177.45 g·mol⁻¹ [3]

Appearance White, waxy, or fine crystalline solid [1] [3]

Odor Strong, camphor-like [1] [3]

Melting Point 95–99 °C [1] [3]

Boiling Point 167 °C [1] [3]
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Property Specification

Solubility in Water Slightly soluble [1] [3]

Solubility in Acetone Soluble [1] [3]

Handling and Safety

Chlorobutanol requires careful handling due to its associated hazards [1] [5] [3].

Health Hazards: It is toxic to the liver, a skin irritant, and a severe eye irritant [3]. Ingestion leads to
sedative and hypnotic effects, and prolonged vapor exposure can cause headaches and drowsiness

[1].
Safe Storage: Chlorobutanol is volatile and tends to sublime at room temperature. Store it in a

sealed container to prevent loss and contamination [1].
Waste Disposal: For disposal, chlorobutanol can be reduced to butanol with a reducing agent and

then incinerated [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Chlorobutanol - Sciencemadness Wiki [sciencemadness.org]

2. Chlorobutanol in Synthesis: A Look at the Chemical ... [nbinno.com]

3. Chlorobutanol [en.wikipedia.org]

4. Optimization of Synthesis Method and Quality Control of an ... [tpcj.org]

5. Chlorobutanol: Uses, Interactions, Mechanism of Action [go.drugbank.com]

To cite this document: Smolecule. [chlorobutanol synthesis from chloroform and acetone]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1505353#chlorobutanol-

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.sciencemadness.org/smwiki/index.php/Chlorobutanol
https://en.wikipedia.org/wiki/Chlorobutanol
https://www.sciencemadness.org/smwiki/index.php/Chlorobutanol
https://en.wikipedia.org/wiki/Chlorobutanol
https://www.smolecule.com/products/s1505353?utm_src=pdf-body
https://www.sciencemadness.org/smwiki/index.php/Chlorobutanol
https://go.drugbank.com/drugs/DB11386
https://en.wikipedia.org/wiki/Chlorobutanol
https://en.wikipedia.org/wiki/Chlorobutanol
https://www.sciencemadness.org/smwiki/index.php/Chlorobutanol
https://www.smolecule.com/products/s1505353?utm_src=pdf-body
https://www.sciencemadness.org/smwiki/index.php/Chlorobutanol
https://www.smolecule.com/products/s1505353?utm_src=pdf-body
https://www.sciencemadness.org/smwiki/index.php/Chlorobutanol
https://www.smolecule.com/products/s1505353?utm_src=pdf-custom-synthesis
https://www.sciencemadness.org/smwiki/index.php/Chlorobutanol
https://www.nbinno.com/article/pharmaceutical-intermediates/chlorobutanol-synthesis-chemical-reactions-applications-re
https://en.wikipedia.org/wiki/Chlorobutanol
https://tpcj.org/optimization-of-synthesis-method-and-quality-control-of-an-active-pharmaceutical-ingredient-denominate-chlorobutanol
https://go.drugbank.com/drugs/DB11386
https://www.smolecule.com/products/b1505353#chlorobutanol-synthesis-from-chloroform-and-acetone
https://www.smolecule.com/products/b1505353#chlorobutanol-synthesis-from-chloroform-and-acetone
https://www.smolecule.com/products/s1505353?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


synthesis-from-chloroform-and-acetone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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